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Compound of Interest

Compound Name: WS3

Cat. No.: B611823 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tungsten trisulfide (WS₃), a lesser-known counterpart to the well-studied tungsten disulfide

(WS₂), has garnered interest for its potential applications, notably as an electrochemical

catalyst.[1][2] Historically, WS₃ has primarily been synthesized in an amorphous form, which

has limited the understanding of its crystal structure and properties.[2] Recent advancements

have enabled the synthesis of crystalline WS₃ through a solvothermal method.[2] This protocol

details a reproducible solvothermal synthesis of crystalline WS₃ with a unique "desert-rose-like"

morphology.[3][2]

Experimental Protocol
This section outlines the detailed methodology for the solvothermal synthesis of crystalline

WS₃.

Materials:

Tungsten trioxide hydrate (WO₃·0.33H₂O)

Thioacetamide (C₂H₅NS)
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N,N-Dimethylformamide (DMF)

Deionized water

Equipment:

23 mL Teflon-lined stainless-steel autoclave

Centrifuge (capable of 10,000 rpm)

Freeze-dryer

Standard laboratory glassware and safety equipment

Procedure:

Precursor Mixture Preparation: In a suitable vessel, thoroughly mix 0.10 g of WO₃·0.33H₂O,

0.42 g of thioacetamide, and 14 g of DMF.[1]

Solvothermal Reaction: Transfer the mixture into a 23 mL Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it to 200 °C for 12 hours.[1]

Product Collection: After the reaction, allow the autoclave to cool down to room temperature.

Collect the black precipitate by centrifugation at 10,000 rpm.[1][3]

Washing: Wash the collected precipitate with deionized water five times to remove any

unreacted precursors and solvent residues.[1]

Drying: Freeze-dry the washed product to obtain the final crystalline WS₃ powder.[1]

Data Presentation
The synthesized crystalline WS₃ exhibits distinct structural and morphological characteristics.

The following table summarizes key quantitative data obtained from characterization studies.
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Parameter Value
Characterization
Technique

Crystal System Trigonal
3D Electron Diffraction &

Powder X-ray Diffraction

Lattice Parameters

(Hexagonal)

a = 5.30 Å, b = 5.30 Å, c =

29.0 Å, α = 90°, β = 90°, γ =

120°

3D Electron Diffraction &

Powder X-ray Diffraction

Morphology Desert-rose-like microspheres
Scanning Electron Microscopy

(SEM)

Characterization
The composition and crystallinity of the synthesized WS₃ can be confirmed through various

analytical techniques:

X-ray Photoelectron Spectroscopy (XPS): Confirms the elemental composition and oxidation

states of tungsten and sulfur.[1][3]

Thermogravimetric Analysis (TGA): Can be used to study the thermal stability of the material.

Powder X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity.

The diffraction peak at approximately 31.8° can be assigned to the (0 1 8) plane of the

trigonal crystal structure.[1]

Scanning Electron Microscopy (SEM): Reveals the "desert-rose-like" microsphere

morphology of the crystalline WS₃.[3]

Experimental Workflow
The following diagram illustrates the key steps in the solvothermal synthesis of crystalline WS₃.
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Preparation

Reaction

Purification

Product

Mix WO₃·0.33H₂O, Thioacetamide, and DMF

Transfer to Autoclave

Heat at 200 °C for 12h

Centrifuge at 10,000 rpm

Wash with Deionized Water (5x)

Freeze-dry

Crystalline WS₃ Powder

Click to download full resolution via product page

Solvothermal synthesis workflow for crystalline WS₃.
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Potential Applications
The synthesized crystalline WS₃ shows potential as a catalyst for the electrochemical hydrogen

evolution reaction (HER), extending the applications of layered tungsten sulfide materials.[1][3]

[2] Further research into its unique crystalline structure may unveil additional applications in

electronics and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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